Cas no 2172294-62-9 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)acetic acid
• CAS No: 2172294-62-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5961888
• PubChem ID: 165547328
• Update Time: 2025-11-01

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)acetic acid
• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}azetidin-3-yl)acetic acid
• 2172294-62-9
• EN300-1490358

• Inchi： 1S/C26H28N2O5/c29-23(28-14-17(15-28)12-24(30)31)13-26(10-5-11-26)27-25(32)33-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22H,5,10-16H2,(H,27,32)(H,30,31)
• InChI Key： JMQMVNLNXYGFBO-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)acetic acid

Comprehensive Analysis of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)acetic acid (CAS No. 2172294-62-9)

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)acetic acid (CAS No. 2172294-62-9) is a sophisticated peptide derivative widely utilized in pharmaceutical research and drug development. This compound features a unique cyclobutylacetyl backbone coupled with an azetidine ring, making it a valuable intermediate for bioconjugation and proteomics studies. Its Fmoc-protected amino group ensures stability during solid-phase peptide synthesis (SPPS), aligning with modern trends in high-throughput screening and precision medicine.

The growing demand for custom peptide synthesis and targeted drug delivery systems has spotlighted compounds like 2172294-62-9. Researchers frequently search for "Fmoc-amino acid applications" or "cyclobutane derivatives in drug design," reflecting its relevance in oncological therapeutics and enzyme inhibition. Its structural complexity enables interactions with GPCRs (G-protein-coupled receptors), a hot topic in AI-driven drug discovery platforms. Notably, its carboxylic acid moiety facilitates crosslinking reactions, critical for biomaterial engineering.

From an SEO perspective, keywords such as "azetidine-3-acetic acid uses" and "CAS 2172294-62-9 suppliers" rank high in academic and industrial searches. The compound’s role in peptide-based vaccines and antibody-drug conjugates (ADCs) further enhances its visibility. Recent publications highlight its utility in COVID-19-related protein studies, tapping into the surge of interest in antiviral research. Analytical techniques like HPLC purification and mass spectrometry are often associated with its characterization, addressing common queries like "how to purify Fmoc-peptides."

Innovations in green chemistry have also influenced the synthesis of 2172294-62-9, with labs exploring solvent-free methods and catalytic cyclization. This aligns with the broader industry shift toward sustainable manufacturing, a recurring theme in grant proposals and patent filings. The compound’s chiral purity and low toxicity profile make it a candidate for FDA-approved drug intermediates, resonating with searches for "safe peptide coupling reagents."

In summary, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)acetic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its versatility in biopharmaceutical applications ensures continued relevance, while its synthetic accessibility meets the needs of both academic labs and industrial-scale production. As personalized medicine advances, this compound is poised to play a pivotal role in next-generation therapeutics.